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Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing hygroscopic Dimethyl Sulfoxide

(DMSO) for the optimal solubility of BMS-794833.

Frequently Asked Questions (FAQs)
Q1: What is BMS-794833 and what are its primary targets?

A1: BMS-794833 is a potent, ATP-competitive inhibitor of c-Met and Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2).[1][2][3] It also shows inhibitory activity against other

tyrosine kinases such as Ron, Axl, and Flt3.[1][4][5] The compound is utilized in cancer

research to study signaling pathways involved in tumor growth, angiogenesis, and metastasis.

[1][2]

Q2: What is the recommended solvent for dissolving BMS-794833?

A2: The recommended solvent for dissolving BMS-794833 is high-purity, anhydrous Dimethyl

Sulfoxide (DMSO).[3][4][6]

Q3: Why is the quality of DMSO critical for BMS-794833 solubility?

A3: DMSO is a hygroscopic solvent, meaning it readily absorbs moisture from the atmosphere.

[7][8][9] The presence of water in DMSO can significantly reduce the solubility of BMS-794833,

potentially leading to precipitation of the compound and inaccurate concentrations in your
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experiments.[3][4] It is crucial to use fresh or properly stored anhydrous DMSO to ensure

complete dissolution and maintain the stability of your stock solutions.[3][4]

Q4: How should I store my BMS-794833 powder and DMSO stock solutions?

A4: For long-term storage, BMS-794833 powder should be stored at -20°C for up to 3 years.[3]

[4] Once dissolved in DMSO, stock solutions should be aliquoted to avoid repeated freeze-thaw

cycles and can be stored at -80°C for up to one year or -20°C for up to one month.[4]

Q5: What are the best practices for handling DMSO in the lab to prevent moisture absorption?

A5: To minimize water absorption, always keep the DMSO container tightly sealed when not in

use.[7][8] Store it in a cool, dry, and well-ventilated area.[10] For critical applications, using a

fresh, sealed bottle of anhydrous DMSO is recommended. If you need to use DMSO from a

previously opened bottle, it is good practice to work quickly and minimize its exposure to

ambient air. For highly sensitive experiments, consider storing DMSO under an inert gas like

argon or nitrogen.[8]
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Issue Possible Cause Recommended Solution

Precipitation observed in BMS-

794833 stock solution upon

storage.

1. The DMSO used was not

anhydrous, leading to

decreased solubility.[3][4]2.

The concentration of the stock

solution is too high.3. Improper

storage conditions (e.g.,

temperature fluctuations).

1. Prepare a fresh stock

solution using a new, sealed

bottle of anhydrous DMSO.2.

Refer to the solubility data to

ensure you are not exceeding

the solubility limit. Consider

preparing a slightly lower

concentration stock.3. Ensure

stock solutions are stored at

the recommended temperature

(-80°C for long-term) and are

properly sealed.[4]

Inconsistent results in cell-

based assays.

1. Inaccurate concentration of

the BMS-794833 working

solution due to precipitation in

the stock.2. Degradation of the

compound due to repeated

freeze-thaw cycles of the stock

solution.

1. Visually inspect the stock

solution for any precipitate

before preparing working

solutions. If precipitate is

present, gently warm the

solution and vortex to

redissolve. If it does not

redissolve, prepare a fresh

stock.2. Aliquot the stock

solution into smaller, single-

use volumes to avoid multiple

freeze-thaw cycles.[4]

Difficulty dissolving BMS-

794833 powder in DMSO.

1. The DMSO has absorbed

moisture, reducing its solvating

power for this compound.[3]2.

Insufficient mixing or

sonication.

1. Use a fresh, unopened

bottle of anhydrous DMSO.2.

After adding DMSO to the

powder, vortex the vial

thoroughly. If needed, you can

sonicate the solution for a

short period to aid dissolution.

Gentle warming to 37°C can

also help.[11]
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Quantitative Data
BMS-794833 Properties

Property Value Reference

Molecular Weight 468.84 g/mol [1][3][4]

Molecular Formula C₂₃H₁₅ClF₂N₄O₃ [1][3][4]

CAS Number 1174046-72-0 [1][3][4]

Solubility of BMS-794833

Solvent Solubility Reference

DMSO 94 mg/mL (200.49 mM) [4][6]

DMSO 17 mg/mL [1]

DMSO ≥ 100 mg/mL (213.29 mM) [3]

Water Insoluble [4]

Ethanol Insoluble [4]

Inhibitory Activity of BMS-794833

Target IC₅₀ Reference

c-Met 1.7 nM [1][2][4]

VEGFR2 15 nM [1][2][4]

Ron < 3 nM [4][5]

Axl < 3 nM [4][5]

Flt3 < 3 nM [4][5]

GTL-16 cells 39 nM [1][3][4]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BMS-794833 Stock
Solution in DMSO
Materials:

BMS-794833 powder

Anhydrous DMSO (new, sealed bottle)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the mass of BMS-794833 required to make a 10 mM stock solution. The molecular

weight of BMS-794833 is 468.84 g/mol . To prepare 1 mL of a 10 mM solution, you will need

4.6884 mg of the compound.

Weigh the calculated amount of BMS-794833 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the tube vigorously until the powder is completely dissolved. A clear solution should

be obtained.

If dissolution is slow, the tube can be gently warmed to 37°C or placed in a sonicator bath for

a few minutes.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage.[4]
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Protocol 2: In Vitro Cell Proliferation Assay (e.g., using
GTL-16 cells)
Materials:

GTL-16 human gastric carcinoma cells

Cell culture medium (e.g., DMEM with 10% FBS)

96-well plates

10 mM BMS-794833 stock solution in DMSO

MTS assay kit

Procedure:

Seed GTL-16 cells in a 96-well plate at the desired density and incubate for 24 hours.[4][6]

Prepare serial dilutions of BMS-794833 from your 10 mM DMSO stock solution in cell culture

medium to achieve the final desired concentrations. Ensure the final DMSO concentration in

all wells (including the vehicle control) is consistent and low (typically ≤ 0.1%) to avoid

solvent toxicity.

Remove the old medium from the cells and add the medium containing the different

concentrations of BMS-794833. Include a vehicle control group treated with the same final

concentration of DMSO.

Incubate the cells for 72 hours.[4][6]

After the incubation period, assess cell viability using an MTS assay according to the

manufacturer's instructions.

Measure the absorbance and calculate the IC₅₀ value, which is the concentration of BMS-
794833 that inhibits cell growth by 50%.
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Experimental Workflow: BMS-794833 Solubility and Use

Stock Solution Preparation

Cell-Based Assay

Troubleshooting Point

Weigh BMS-794833 Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve Issue: Precipitation?
Use fresh, anhydrous DMSO

Aliquot into Single-Use Tubes

Store at -80°C

Prepare Working Dilutions in Media

Use Stock

Seed Cells in 96-well Plate

Treat Cells with BMS-794833
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Measure Cell Viability (MTS Assay)
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Caption: Workflow for preparing and using BMS-794833.
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BMS-794833 Mechanism of Action
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Caption: BMS-794833 inhibits c-Met and VEGFR2 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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